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Compound of Interest

Compound Name: beta-Damascone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the sensory perception
and odor threshold of beta-damascone, a key aroma compound. The information is curated for
researchers, scientists, and professionals in drug development seeking a deeper
understanding of this potent fragrance and flavor molecule. This document details its olfactory
characteristics, quantitative odor thresholds, relevant experimental methodologies, and the
underlying biological signaling pathways.

Sensory Perception of Beta-Damascone

Beta-damascone is a C13-norisoprenoid that possesses a complex and potent aroma profile.
Its scent is predominantly characterized by a combination of fruity and floral notes. Due to its
extremely low odor threshold, it significantly influences the overall aroma of products even at
very low concentrations.[1]

The sensory profile of beta-damascone is multifaceted, with the following descriptors being
commonly reported in scientific literature and industry publications:

o Fruity: Notes of blackcurrant, plum, raspberry, and berry are frequently used to describe its
fruity character.[2][3]

o Floral: A distinct rose-like aroma is a hallmark of beta-damascone.[2][3]
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e Sweet: Undertones of honey and tobacco add a layer of complexity to its scent.[2][3]
* Woody and Green: Some sources also describe subtle woody and green nuances.[4]

The perception of beta-damascone's aroma can be influenced by the matrix in which it is
present, such as in alcoholic beverages or complex food systems.

Quantitative Odor Threshold of Beta-Damascone

The odor threshold is the lowest concentration of a substance that can be detected by the
human sense of smell. Beta-damascone is known for its remarkably low odor threshold,
making it a powerful aroma compound. The following table summarizes the reported
quantitative odor threshold values for beta-damascone and the closely related compound,
beta-damascenone, in different media.

Compound Medium Odor Threshold Unit

beta-Damascenone Water 0.002 pg/L
Hydroalcoholic

beta-Damascenone ) 0.05 pg/L
Solution

Information not readily

beta-Damascone Water available in cited
sources
beta-Damascone Air Not Determined

Note: While beta-damascenone is a distinct molecule from beta-damascone, its odor threshold
is included for comparative purposes due to their structural similarity and the scarcity of publicly
available data for beta-damascone. A safety data sheet for beta-damascone explicitly states
the odor threshold has not been determined.

Experimental Protocols

The determination of odor thresholds and the characterization of sensory perception require
rigorous and standardized experimental protocols. The following sections outline the
methodologies for sensory analysis and Gas Chromatography-Olfactometry (GC-O).
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Sensory Panel Evaluation for Odor Profile

Objective: To qualitatively and quantitatively describe the sensory characteristics of beta-
damascone.

Methodology: Descriptive Analysis
e Panel Selection and Training:
o Select 8-15 panelists based on their sensory acuity, descriptive ability, and availability.

o Train panelists to identify and scale the intensity of a range of aroma descriptors relevant
to beta-damascone (e.g., fruity, floral, rose, blackcurrant, honey, tobacco). Training
involves the use of reference standards for each descriptor.

e Sample Preparation:

o Prepare a series of concentrations of beta-damascone in a neutral solvent (e.g.,
deionized water, ethanol/water mixture, or odorless mineral oil).

o Present samples in standardized, odor-free glass containers with lids. Samples should be
coded with random three-digit numbers to prevent bias.

» Evaluation Procedure:
o Panelists evaluate the samples in individual, well-ventilated booths.
o A standardized protocol for sniffing is used (e.g., remove lid, sniff gently for 2-3 seconds).

o Panelists rate the intensity of each identified aroma descriptor on a labeled magnitude
scale (e.g., a 15-cm line scale anchored with "low" and "high").

e Data Analysis:
o Collect the intensity ratings from all panelists.

o Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to
determine the mean intensity ratings for each descriptor.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Generate an aroma profile or "spider web" plot to visualize the sensory characteristics of
beta-damascone.

Gas Chromatography-Olfactometry (GC-O) for Odor
Threshold Determination

Objective: To determine the odor detection threshold of beta-damascone and identify its
contribution to a complex aroma mixture.

Methodology: Dilution to Threshold (Aroma Extract Dilution Analysis - AEDA)
o Sample Preparation and GC Analysis:
o Prepare a stock solution of beta-damascone in a suitable solvent.
o Create a series of stepwise dilutions of the stock solution (e.g., 1:2, 1:4, 1:8, etc.).

o Inject each dilution into a Gas Chromatograph (GC) equipped with a column suitable for
separating volatile compounds. The GC effluent is split between a chemical detector (e.qg.,
Flame lonization Detector or Mass Spectrometer) and an olfactory port.

o Olfactometry:
o Atrained panelist (or panel) sniffs the effluent from the olfactory port.

o The panelist indicates the retention time at which an odor is detected and provides a
description of the odor.

o The analysis begins with the most dilute sample and proceeds to more concentrated
samples.

e Threshold Determination:

o The highest dilution at which the characteristic odor of beta-damascone can still be
detected by the majority of the panelists is recorded.

o The concentration of beta-damascone in this dilution is calculated to determine the odor
detection threshold.
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Signaling Pathway of Olfactory Perception

The perception of odorants like beta-damascone is initiated by the binding of the molecule to
specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. These receptors are G-protein coupled receptors (GPCRs), which trigger an
intracellular signaling cascade upon activation.

The binding of an odorant molecule to its specific OR leads to a conformational change in the
receptor, activating an associated G-protein (Gaolf). This, in turn, activates adenylyl cyclase,
which catalyzes the conversion of ATP to cyclic AMP (cCAMP). The increase in intracellular
CAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium and
calcium ions. This influx of positive ions depolarizes the neuron, generating an action potential
that is transmitted to the olfactory bulb in the brain for processing.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Olfactory Signaling Pathway for Beta-Damascone
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Caption: Olfactory signaling cascade initiated by beta-damascone.
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Experimental Workflow for Odor Threshold Determination (AEDA)
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Caption: Workflow for determining odor threshold using GC-O (AEDA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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beta-damascone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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